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Compound of Interest

Compound Name: avermectin B1

Cat. No.: B2971832

Avermectin B1, a widely utilized insecticide and anthelmintic, exhibits enhanced efficacy when
combined with a variety of other compounds.[1] This guide provides a comparative analysis of
the synergistic effects of Avermectin B1 with other agents, supported by experimental data, to
inform researchers, scientists, and drug development professionals. The exploration of these
synergistic combinations offers promising avenues for developing more potent and effective
pest control and potentially therapeutic formulations.

Overview of Avermectin B1

Avermectin B1, also known as Abamectin, is a fermentation product of the soil bacterium
Streptomyces avermitilis.[1] It is a mixture of two homologous compounds, Avermectin Bla
(>80%) and Avermectin B1b (<20%).[1] Its primary mechanism of action involves the
interference with nerve and muscle functions of invertebrates by binding to glutamate-gated
chloride channels, leading to hyperpolarization, paralysis, and death of the organism.[2][3]
While highly effective, resistance management strategies and the desire for enhanced potency
have driven research into synergistic combinations.

Synergistic Combinations with Avermectin B1

Experimental evidence demonstrates that the efficacy of Avermectin B1 can be significantly
amplified when used in conjunction with various chemical and biological agents. These
synergistic interactions have been observed against a range of agricultural pests, including
nematodes, insects, and mites.
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With Fumigants against Root-Knot Nematodes

Studies have shown a significant synergistic effect when Avermectin B1 (ABM) is combined
with the soil fumigants dazomet (DZ) and chloropicrin (CP) for the control of root-knot
nematodes (Meloidogyne spp.).[4][5] This combination not only enhances nematode mortality
but also extends the half-life of Avermectin B1 in the soil.[4][5]

Key Findings:

o The half-life of ABM was extended by approximately 1.68 and 1.56 times in laboratory trials
and 2.02 and 1.69 times in greenhouse trials when combined with DZ and CP, respectively.

[4]15]

e The combination treatments resulted in a more rapid diffusion of ABM into the nematode
epidermis.[4][5]

o Greenhouse studies demonstrated a significant increase in cucumber yield when ABM was
combined with either DZ or CP compared to individual treatments.[4][5][6]

Table 1: Efficacy of Avermectin B1 and Fumigant Combinations against Root-Knot Nematodes
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Nematode Mortality Cucumber Yield

Treatment Application Rate
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Chloropicrin (alone) ) Varies Baseline
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) ] Significantly higher
Avermectin B1 + Low concentration o o
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Dazomet ABM + DZ
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o Synergistic increase than individual
Chloropicrin ABM + CP
treatments

Experimental Protocol: Laboratory Bioassay for Nematode Mortality

Nematode Culture: Root-knot nematodes (Meloidogyne incognita) are cultured on
susceptible tomato plants.

Treatment Preparation: Stock solutions of Avermectin B1, dazomet, and chloropicrin are
prepared in appropriate solvents. Serial dilutions and combinations are made to achieve the
desired test concentrations.

Exposure: A suspension of second-stage juveniles (J2s) of the nematodes is exposed to the
different treatment solutions in 24-well plates.

Mortality Assessment: After a 48-hour incubation period at 25°C, the number of dead
nematodes is counted under a microscope. Nematodes are considered dead if they are
immobile and do not respond to probing with a fine needle.

Data Analysis: The mortality data is corrected for control mortality using Abbott's formula.
The synergistic ratio is calculated using the formula: Synergistic Ratio = (Observed mortality
of combination) / (Expected mortality of combination).
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Experimental workflow for the nematode bioassay.

With Insecticides against Cotton Pests

A combination of Avermectin B1 and imidacloprid has demonstrated a significant synergistic
effect against key cotton pests, including the cotton aphid (Aphis gossypii) and the pink
bollworm (Pectinophora gossypiella).[7]

Key Findings:

o The mixture of Avermectin B1 and imidacloprid resulted in up to 99.73% mortality of cotton
aphids after 3 days.[7]

e Against pink bollworms, imidacloprid alone was more toxic than Avermectin B1 alone;
however, their combination showed the highest mortality rates.[7]

Table 2: Efficacy of Avermectin B1 and Imidacloprid Combination against Cotton Pests (3
Days Post-Application)
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Pest Treatment Mortality (%)
Cotton Aphid Avermectin B1 65.97 - 83.90
Imidacloprid Varies

Avermectin B1 + Imidacloprid 83.13-99.13

Pink Bollworm Avermectin B1 22.05 - 45.06
Imidacloprid 67.19 - 83.30
Avermectin B1 + Imidacloprid Highest mortality observed

Experimental Protocol: Leaf-Dip Bioassay for Insect Mortality

Insect Rearing: Colonies of cotton aphids and pink bollworms are maintained on cotton
plants under controlled laboratory conditions.

Treatment Preparation: Commercial formulations of Avermectin B1 and imidacloprid are
diluted with distilled water to obtain the desired concentrations. The mixture is prepared by
combining equal volumes of the individual insecticide solutions.

Leaf Treatment: Cotton leaves are dipped into the respective treatment solutions for 10
seconds and then air-dried.

Insect Exposure: For aphids, ten adult aphids are placed on each treated leaf disc in a petri
dish. For pink bollworms, third-instar larvae are released onto the treated leaves.

Mortality Assessment: Mortality is recorded at 24, 48, and 72 hours after exposure.

Data Analysis: The corrected mortality is calculated using Abbott's formula.
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Workflow for the leaf-dip insect bioassay.

With Fungicides against Various Pests

The interaction between Avermectin B1 and fungicides can be complex, resulting in
synergistic, additive, or antagonistic effects depending on the specific compounds and target
organisms.

¢ Synergistic Effects:

o Avermectin B1 in combination with carbendazim and chlorothalonil showed enhanced
insecticidal activity against Spodoptera litura, with mortality rates of 56.67% and 63.33%,
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respectively, which was significantly higher than Avermectin B1 alone.[8]

o Binary mixtures of abamectin with spinosad, acetamiprid, and mancozeb exhibited
synergistic effects against the red form of Tetranychus urticae.[9]

e Antagonistic Effects:

o The combination of Avermectin B1 with the fungicide penconazole showed an
antagonistic effect against Tetranychus urticae.[9]

Table 3: Interaction of Avermectin B1 with Fungicides against Spodoptera litura

Observed Mortality

Insecticide (LC50) Fungicide (LC50) (%) Interaction
0

Abamectin (210.23
~50

ppm)

Abamectin (210.23 Carbendazim (40.94 )
56.67 Synergism

ppm) ppm)

Abamectin (210.23 Chlorothalonil (1.16 _
63.33 Synergism

ppm) ppm)

Abamectin Mancozeb - Equivalism

Experimental Protocol: Diet Incorporation Bioassay for Spodoptera litura

 Insect Culture:Spodoptera litura larvae are reared on an artificial diet under controlled
conditions.

o Treatment Preparation: The LC50 values of Avermectin B1 and the test fungicides are
predetermined. The compounds are incorporated into the artificial diet at their respective
LC50 concentrations, both individually and in combination.

o Larval Exposure: Third-instar larvae of S. litura are released onto the treated diet.

o Mortality Assessment: Larval mortality is recorded after 48 hours of exposure.
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» Data Analysis: The expected mortality of the combination is calculated based on the
individual mortalities. The interaction is classified as synergistic, additive, or antagonistic by
comparing the observed and expected mortalities.

Conclusion

The synergistic combinations of Avermectin B1 with other compounds present a powerful
strategy to enhance its efficacy, broaden its spectrum of activity, and potentially mitigate the
development of resistance. The data presented in this guide, derived from various experimental
studies, highlights the significant potential of these combinations in agricultural pest
management. Further research into the underlying mechanisms of these synergistic
interactions is crucial for the rational design of new and more effective combination products.
The detailed experimental protocols provided serve as a foundation for researchers to replicate
and expand upon these findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. apexbt.com [apexbt.com]
e 2. lvermectin - Wikipedia [en.wikipedia.org]
» 3. Abamectin:Avermectin (Pesticides) - PMC [pmc.ncbi.nlm.nih.gov]

» 4. Effect of soil fumigants on degradation of abamectin and their combination synergistic
effect to root-knot nematode - PubMed [pubmed.ncbi.nim.nih.gov]

o 5. Effect of soil fumigants on degradation of abamectin and their combination synergistic
effect to root-knot nematode - PMC [pmc.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]
e 7.squ.elsevierpure.com [squ.elsevierpure.com]
o 8. researchgate.net [researchgate.net]

e 9. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2971832?utm_src=pdf-body
https://www.benchchem.com/product/b2971832?utm_src=pdf-custom-synthesis
https://www.apexbt.com/avermectin-b1.html
https://en.wikipedia.org/wiki/Ivermectin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989155/
https://pubmed.ncbi.nlm.nih.gov/29889848/
https://pubmed.ncbi.nlm.nih.gov/29889848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995350/
https://www.researchgate.net/figure/The-effect-of-abamectin-combined-with-fumigants-on-total-yield-initial-yield-and-total_fig4_325702443
https://squ.elsevierpure.com/en/publications/combined-effect-of-abamectin-and-imidacloprid-against-three-insec/
https://www.researchgate.net/profile/Shaila-Ongolu/publication/383281769_PHYSICAL_AND_PHYTOTOXIC_COMPATIBILITY_OF_AVERMECTINS_AND_CHITIN_SYNTHESIS_INHIBITORS_WITH_COMMON_FUNGICIDES/links/6381a09148124c2bc66f32da/Physical-and-phytotoxic-compatibility-of-avermectins-and-chitin-synthesis-inhibitors-with-common-fungicides.pdf
https://www.researchgate.net/figure/Effect-of-fungicides-in-combination-with-selected-insecticides-at-their-LC-50-on-spore_tbl2_383281851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Synergistic Effects of Avermectin B1: A Comparative
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2971832#synergistic-effects-of-avermectin-b1-with-
other-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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